Cas no 55576-65-3 (Agrimols; Agrimol A)

Agrimols; Agrimol A structure
Agrimols; Agrimol A structure
Product Name:Agrimols; Agrimol A
CAS No:55576-65-3
MF:C37H46O12
MW:682.753952503204
CID:379282
Update Time:2024-03-01

Agrimols; Agrimol A Chemical and Physical Properties

Names and Identifiers

    • 1-Butanone,1-[3,5-bis[[2,6-dihydroxy-4-methoxy-3-methyl-5-(2-methyl-1-oxopropyl)phenyl]methyl]-2,4,6-trihydroxyphenyl]-2-methyl-(9CI)
    • Agrimol A
    • 1-Butanone,1-[3,5-bis[[2,6-dihydroxy-4-methoxy-3-methyl-5-(2-methyl-1-oxopropyl)phenyl]methyl]-2,4,6-trihydroxyphenyl]-2-meth
    • 1-[3,5-bis[[2,6-dihydroxy-4-methoxy-3-methyl-5-(2-methyl-1-oxopropyl)phenyl]methyl]-2,4,6-trihydroxyphenyl]-2-methyl-1-butanone
    • CID 102277991
    • 1-Butanone, 1-[3,5-bis[[2,6-dihydroxy-4-methoxy-3-methyl-5-(2-methyl-1-oxopropyl)phenyl]methyl]-2,4,6-trihydroxyphenyl]-2-methyl-
    • Agrimols; Agrimol A
    • Inchi: 1S/C37H46O12/c1-11-16(6)28(40)23-32(44)21(12-19-29(41)17(7)36(48-9)24(34(19)46)26(38)14(2)3)31(43)22(33(23)45)13-20-30(42)18(8)37(49-10)25(35(20)47)27(39)15(4)5/h14-16,41-47H,11-13H2,1-10H3
    • InChI Key: ALLQLKDRPRORFM-UHFFFAOYSA-N
    • SMILES: OC1=C(C(=C(C(C(C)CC)=O)C(=C1CC1C(=C(C)C(=C(C(C(C)C)=O)C=1O)OC)O)O)O)CC1C(=C(C)C(=C(C(C(C)C)=O)C=1O)OC)O

Computed Properties

  • Exact Mass: 682.299
  • Monoisotopic Mass: 682.299
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 49
  • Rotatable Bond Count: 13
  • Complexity: 1050
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 211

Experimental Properties

  • Density: 1.290±0.06 g/cm3(Predicted)
  • Boiling Point: 913.8±65.0 °C(Predicted)
  • pka: 7.31±0.50(Predicted)
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